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Introduction

Signal Transducer and Activator of Transcription 3 (STAT3) is a crucial transcription factor that
plays a pivotal role in numerous cellular processes, including cell proliferation, differentiation,
and survival.[1][2][3] In many cancer types, STAT3 is constitutively activated, leading to the
upregulation of anti-apoptotic genes and promoting tumor cell survival.[4][5][6] This makes the
STAT3 signaling pathway a compelling target for cancer therapy. Inhibition of STAT3 has been
shown to induce apoptosis in various cancer cells, highlighting the therapeutic potential of
STAT3 inhibitors.[2][6][7]

Stat3-IN-30 is a small molecule inhibitor of STAT3. This document provides detailed application
notes and protocols for utilizing Stat3-IN-30 to study apoptosis in a research setting.

Stat3-IN-30: A Tool for Apoptosis Research

Stat3-IN-30, also identified as compound 9c, is a known inhibitor of STAT3. While extensive
peer-reviewed studies detailing its specific use in apoptosis are limited, its inhibitory action on
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STAT3 makes it a valuable tool for inducing and studying programmed cell death in cells where
the STAT3 pathway is active.

Table 1: Properties of Stat3-IN-30

Property Value Reference
Target STAT3 [41[5]

EC50 13.8 pM [4][5]

Molecular Formula C22H23N303S MedChemExpress
Molecular Weight 425.50 MedChemExpress
Appearance A solid MedChemExpress
Solubility Soluble in DMSO MedChemExpress

STAT3 Signhaling Pathway in Apoptosis

The constitutive activation of STAT3 in cancer cells leads to the transcription of various anti-
apoptotic genes. Inhibition of STAT3 by compounds like Stat3-IN-30 is expected to
downregulate these proteins, thereby promoting apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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